Cas no 1172508-00-7 (N,N-Dimethyl-2-(piperazin-1-yl)benzamide oxalate)

• Product Name: N,N-Dimethyl-2-(piperazin-1-yl)benzamide oxalate
• CAS No: 1172508-00-7
• MF: C₁₅H₂₁N₃O₅
• MW: 323.344343900681
• MDL: MFCD11869752
• CID: 4822684
• Update Time: 2025-05-22

N,N-Dimethyl-2-(piperazin-1-yl)benzamide oxalate Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-2-(piperazin-1-yl)benzamide oxalate
• N,N-dimethyl-2-(piperazin-1-yl)benzamide; oxalic acid
• N,N-dimethyl-2-piperazin-1-ylbenzamide;oxalic acid
• AB0025104
• AM20050082
• W6508
• N,n-dimethyl-2-(piperazin-1-yl)benzamideoxalate
• Oxalic acid--N,N-dimethyl-2-(piperazin-1-yl)benzamide (1/1)

• MDL： MFCD11869752
• Inchi： 1S/C13H19N3O.C2H2O4/c1-15(2)13(17)11-5-3-4-6-12(11)16-9-7-14-8-10-16;3-1(4)2(5)6/h3-6,14H,7-10H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： GLFOMWAWXONXBZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N1CCNCC1)N(C)C.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 333
• Topological Polar Surface Area: 110

Additional information on N,N-Dimethyl-2-(piperazin-1-yl)benzamide oxalate

N,N-Dimethyl-2-(Piperazin-1-yl)Benzamide Oxalate: A Comprehensive Overview

N,N-Dimethyl-2-(Piperazin-1-yl)Benzamide Oxalate is a compound with the CAS number 1172508-00-7, which has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is a salt formed by the combination of N,N-Dimethyl-2-(Piperazin-1-yl)Benzamide and oxalic acid. Its unique chemical structure and properties make it a subject of interest for researchers exploring its potential applications in drug development and advanced materials.

The molecular structure of N,N-Dimethyl-2-(Piperazin-1-yl)Benzamide Oxalate is characterized by a benzamide backbone with a piperazine ring and dimethyl substituents. The piperazine group, a six-membered ring containing two nitrogen atoms, contributes to the compound's ability to form hydrogen bonds, which is crucial for its solubility and bioavailability. The dimethyl groups further enhance the hydrophobicity of the molecule, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of N,N-Dimethyl-2-(Piperazin-1-yl)Benzamide Oxalate in the development of novel therapeutic agents. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with specific receptor sites has shown promise in modulating enzyme activity, thereby offering a potential avenue for disease intervention.

In addition to its pharmacological applications, N,N-Dimethyl-2-(Piperazin-1-y l)Benzamide Oxalate has been investigated for its use in advanced materials science. Its unique crystal structure and chelating properties make it a candidate for applications in catalysis, sensing, and drug delivery systems. Recent advancements in crystal engineering have demonstrated how this compound can be utilized to create porous materials with high surface areas, ideal for gas storage and separation technologies.

The synthesis of N,N-Dimethyl-2-(Piperazin-1-y l)Benzamide Oxalate typically involves a multi-step process that includes nucleophilic substitution and acid-base neutralization. Researchers have optimized reaction conditions to ensure high yield and purity, leveraging techniques such as recrystallization and chromatography for purification. These methods not only enhance the quality of the final product but also contribute to its stability under various environmental conditions.

From an environmental perspective, the ecological impact of N,N-Dimethyl-2-(Piperazin -1-y l)Benzamide Oxalate has been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that under controlled conditions, the compound exhibits low toxicity, making it a safer alternative for certain industrial applications compared to traditional chemicals.

In conclusion, N,N-Dimethyl -2-(Piperazine -1 -y l ) Benz amide Oxalate strong> represents a versatile compound with diverse applications across multiple disciplines. Its chemical properties, combined with recent research advancements, position it as a valuable tool in both pharmaceutical and materials science research. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to play an increasingly significant role in innovative technological developments.